Cas no 20097-56-7 (Penta-Ac-myo-Inosose-2)

Penta-Ac-myo-Inosose-2 structure
Penta-Ac-myo-Inosose-2 structure
Product Name:Penta-Ac-myo-Inosose-2
CAS No:20097-56-7
MF:C16H20O11
MW:388.323406219482
CID:2055340
PubChem ID:13506291
Update Time:2025-04-21

Penta-Ac-myo-Inosose-2 Chemical and Physical Properties

Names and Identifiers

    • Penta-Ac-myo-Inosose-2
    • 20097-56-7
    • Penta-O-acetyl-myo-inosose
    • SCHEMBL11850526
    • Inchi: 1S/C16H20O11/c1-6(17)23-12-11(22)13(24-7(2)18)15(26-9(4)20)16(27-10(5)21)14(12)25-8(3)19/h12-16H,1-5H3
    • InChI Key: UWXFDTZZBAHDFP-UHFFFAOYSA-N
    • SMILES: CC(OC1C(OC(=O)C)C(OC(=O)C)C(=O)C(OC(=O)C)C1OC(=O)C)=O

Computed Properties

  • Exact Mass: 388.10056145Da
  • Monoisotopic Mass: 388.10056145Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 10
  • Complexity: 607
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 149Ų

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